Cas no 111762-35-7 (3-thioanisolemagnesium bromide)

• Product Name: 3-thioanisolemagnesium bromide
• CAS No: 111762-35-7
• MF: C₇H₇BrMgS
• MW: 227.404480218887
• MDL: MFCD11113502
• CID: 2882822
• Update Time: 2026-04-28

3-thioanisolemagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 3-thioanisolemagnesium bromide
• 3-methylsulfanyl-phenyl magnesium bromide;.3-methylthiophenyl magnesium bromide;

• MDL： MFCD11113502
• Inchi： InChI=1S/C7H7S.BrH.Mg/c1-8-7-5-3-2-4-6-7;;/h2-3,5-6H,1H3;1H;/q;;+1/p-1
• InChI Key： KWVGKDRKCDWKAE-UHFFFAOYSA-M
• SMILES： CSC1=CC=C[C]=C1.[Br-].[Mg+]

Computed Properties

• Exact Mass: 225.93000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.30000
• LogP: 3.05430

Additional information on 3-thioanisolemagnesium bromide

Recent Advances in the Application of 3-Thioanisolemagnesium Bromide (CAS: 111762-35-7) in Chemical and Pharmaceutical Research

In recent years, the compound 3-thioanisolemagnesium bromide (CAS: 111762-35-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This organomagnesium reagent, known for its versatile reactivity, has been employed in various synthetic pathways, particularly in the construction of sulfur-containing heterocycles and bioactive molecules. The unique properties of this reagent, including its stability and selectivity, make it a valuable tool for medicinal chemists aiming to develop novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-thioanisolemagnesium bromide in the synthesis of thioether-based kinase inhibitors. The researchers demonstrated that this reagent could efficiently introduce a thioanisole moiety into complex molecular scaffolds, enhancing the binding affinity of the resulting compounds to target kinases. The study highlighted the reagent's role in improving the pharmacokinetic properties of the inhibitors, such as solubility and metabolic stability, which are critical for drug development.

Another significant application of 3-thioanisolemagnesium bromide was reported in a Nature Communications article, where it was utilized in the late-stage functionalization of peptide-derived therapeutics. The study showcased the reagent's ability to selectively modify cysteine residues in peptides, enabling the introduction of diverse functional groups. This approach opens new avenues for the development of peptide-based drugs with enhanced efficacy and reduced side effects.

Furthermore, advancements in the scalable production of 3-thioanisolemagnesium bromide have been documented in recent industrial reports. Innovations in its synthesis and purification processes have addressed previous challenges related to yield and reproducibility, making it more accessible for large-scale pharmaceutical applications. These developments are expected to accelerate the adoption of this reagent in commercial drug manufacturing.

In conclusion, the growing body of research on 3-thioanisolemagnesium bromide underscores its potential as a key building block in drug discovery and development. Its applications span from small-molecule synthesis to peptide engineering, offering researchers a powerful tool to explore new chemical space. Future studies are likely to focus on expanding its utility in targeted drug delivery systems and personalized medicine, further solidifying its role in the pharmaceutical industry.